Cas no 2172603-81-3 (3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid)

• Product Name: 3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid
• CAS No: 2172603-81-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6406331
• PubChem ID: 165605059
• Update Time: 2025-11-06

3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid
• 2172603-81-3
• EN300-1629611

• Inchi： 1S/C8H15NO2/c1-2-8(7(10)11)3-6(4-8)5-9/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： WDYZPNASMUXKTK-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CC(CN)C1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-(Aminomethyl)-1-ethylcyclobutane-1-carboxylic Acid (CAS: 2172603-81-3)

3-(Aminomethyl)-1-ethylcyclobutane-1-carboxylic acid (CAS: 2172603-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring structure and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. This research brief aims to summarize the latest findings and highlight the compound's significance in current scientific endeavors.

The synthesis of 3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid has been optimized in recent years, with researchers developing more efficient and scalable routes. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly improves yield and purity. The method employs a palladium-catalyzed cyclization reaction, which not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste production. These advancements are crucial for the large-scale production of the compound, which is increasingly demanded for preclinical and clinical studies.

Pharmacological investigations have revealed that 3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been identified as a potential ligand for GABA receptors, which play a critical role in neurological disorders such as epilepsy and anxiety. In vitro studies have demonstrated its ability to bind to GABA-A receptors with moderate affinity, suggesting its utility in developing new anxiolytic or anticonvulsant agents. Further in vivo studies are currently underway to validate these findings and assess the compound's safety profile.

Beyond its direct pharmacological effects, 3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid has also been explored as a versatile intermediate in the synthesis of more complex molecules. Researchers have utilized its reactive amine and carboxyl groups to construct peptidomimetics and other bioactive compounds. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of this compound into a series of cyclic peptides designed to target protein-protein interactions. The resulting peptides exhibited enhanced stability and binding affinity, underscoring the compound's value in drug design.

In conclusion, 3-(aminomethyl)-1-ethylcyclobutane-1-carboxylic acid (CAS: 2172603-81-3) represents a promising candidate for further research and development in the pharmaceutical industry. Its optimized synthesis, pharmacological potential, and utility as a building block for complex molecules highlight its multifaceted applications. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical translation. Researchers and industry professionals are encouraged to monitor advancements in this area closely, as they may lead to breakthroughs in treating neurological and other disorders.